Cas no 881382-75-8 (2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-)

2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- is a brominated chalcone derivative characterized by its distinct α,β-unsaturated ketone structure. The compound features a 4-bromophenyl group at the β-position and a 3,4-dimethoxyphenyl substituent at the α-position, contributing to its electronic and steric properties. Its (E)-configuration ensures structural rigidity, enhancing stability and reactivity in synthetic applications. This chalcone derivative is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromine and methoxy groups offers versatility for further functionalization, making it valuable in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial processes.

2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- structure

881382-75-8 structure

Product Name:2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-

CAS No:881382-75-8

MF:C₁₇H₁₅BrO₃

MW:347.203204393387

MDL:MFCD00510408

CID:4285106

PubChem ID:5723304

Update Time:2025-05-23

2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-
- (2E)-3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- 881382-75-8
- AKOS000991166
- MFCD00510408
- STK868559
- MDL： MFCD00510408
- Inchi： 1S/C17H15BrO3/c1-20-16-10-6-13(11-17(16)21-2)15(19)9-5-12-3-7-14(18)8-4-12/h3-11H,1-2H3/b9-5+
- InChI Key： AQCGUPISNITRRV-WEVVVXLNSA-N
- SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C(Br)C=C1

Computed Properties

Exact Mass: 346.02046Da
Monoisotopic Mass: 346.02046Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 35.5Å²

2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB371910-1 g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one	881382-75-8	1 g	€339.20	2023-07-19
abcr	AB371910-5 g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one	881382-75-8	5 g	€658.70	2023-07-19
abcr	AB371910-10 g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one	881382-75-8	10 g	€786.50	2023-07-19
abcr	AB371910-25 g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one	881382-75-8	25 g	€1,169.90	2023-07-19
abcr	AB371910-1g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	881382-75-8	1g	€339.20	2025-04-15
abcr	AB371910-5g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	881382-75-8	5g	€658.70	2025-04-15
abcr	AB371910-10g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	881382-75-8	10g	€786.50	2025-04-15
abcr	AB371910-25g	(2E)-3-(4-Bromophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	881382-75-8	25g	€1169.90	2025-04-15

2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Related Categories

Additional information on 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-

Compound CAS No 881382-75-8: A Comprehensive Overview

The compound with CAS No 881382-75-8, also known as 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system and substituted aromatic rings. The presence of the 4-bromophenyl and 3,4-dimethoxyphenyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed strategies such as the Michael addition and enolate chemistry to construct the core structure of 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-. These methods not only enhance the yield but also improve the purity of the product, which is crucial for subsequent biological evaluations.

In terms of applications, this compound has shown promising potential in drug discovery. The (E)-configuration of the double bond plays a critical role in determining its bioactivity. Studies have demonstrated that 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- exhibits selective inhibitory effects on certain enzymes involved in inflammatory pathways. This makes it a potential candidate for anti-inflammatory drug development.

Moreover, the compound's photoreactivity has been explored in recent research. The conjugated system in 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)- allows for efficient absorption of UV light, leading to photochemical reactions that could be harnessed in materials science applications. For instance, this property could be utilized in the development of light-responsive polymers or sensors.

The substitution patterns on the aromatic rings also contribute to the compound's solubility and stability. The 3,4-dimethoxyphenyl group enhances solubility in polar solvents, while the 4-bromophenyl group provides additional stability through electron-withdrawing effects. These characteristics make the compound suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry.

Recent computational studies have further elucidated the electronic properties of CAS No 881382-75-8. Quantum mechanical calculations reveal that the molecule exhibits significant π-electron delocalization across its conjugated system. This delocalization not only influences its reactivity but also contributes to its photophysical properties.

In conclusion, CAS No 881382-75-8, or 2-Propen-1-one, 3-(4-bromophenyl)-1-(3,4-dimethoxyphenyl)-, (2E)-, is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and reactivity continue to inspire innovative studies across multiple disciplines.